Cas no 371157-36-7 (2-Thiophenemethanol, a-methylene-)

2-Thiophenemethanol, a-methylene- structure
371157-36-7 structure
Product Name:2-Thiophenemethanol, a-methylene-
CAS No:371157-36-7
MF:C6H6OS
MW:126.176240444183
CID:297742
PubChem ID:15365971
Update Time:2025-04-19

2-Thiophenemethanol, a-methylene- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanol, a-methylene-
    • 2-Thiophenemethanol, alpha-methylene- (9CI)
    • 1-thiophen-2-ylethenol
    • SCHEMBL14082103
    • 2-thiophenemethanol,a-methylene-
    • 371157-36-7
    • Inchi: 1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4,7H,1H2
    • InChI Key: XFNOWIDQEIKHFH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(=C)O

Computed Properties

  • Exact Mass: 126.01393598g/mol
  • Monoisotopic Mass: 126.01393598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.5Ų
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD